Cas no 911677-20-8 (2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)-)

• Product Name: 2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)-
• CAS No: 911677-20-8
• MF: C₁₁H₁₉O₅P
• MW: 262.239324808121
• CID: 788034
• PubChem ID: 71428994
• Update Time: 2025-04-19

2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)-
• methyl 6-diethoxyphosphorylhexa-2,4-dienoate
• DTXSID10847701
• Methyl 6-(diethoxyphosphoryl)hexa-2,4-dienoate
• 911677-20-8

• Inchi： 1S/C11H19O5P/c1-4-15-17(13,16-5-2)10-8-6-7-9-11(12)14-3/h6-9H,4-5,10H2,1-3H3
• InChI Key： JEEBTWMFZFDBLI-UHFFFAOYSA-N
• SMILES： P(CC=CC=CC(=O)OC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 262.09701070g/mol
• Monoisotopic Mass: 262.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 2.53790